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Introduction

The surface functionalization of nanoparticles is a critical step in the development of advanced
materials for biomedical applications, including targeted drug delivery, bioimaging, and
diagnostics. Vinyltriethoxysilane (VTES) is an organosilane that serves as a versatile
coupling agent for modifying the surface of various nanoparticles. This process introduces
reactive vinyl groups (-CH=CH:z) onto the nanoparticle surface, which can then be used for a
variety of subsequent chemical modifications. These vinyl groups provide anchor points for the
covalent attachment of therapeutic agents, targeting ligands, and polymers, often through
reactions like thiol-ene "click" chemistry or free-radical polymerization. This functionalization
enhances the stability, biocompatibility, and targeting specificity of the nanopatrticles.

These application notes provide detailed protocols for the surface functionalization of silica,
iron oxide, and gold nanoparticles with VTES, along with methods for characterization and
subsequent drug loading.

Data Presentation

The following tables summarize quantitative data on the effect of vinyl functionalization on the
properties of mesoporous silica nanoparticles (MSNs). This data illustrates how the
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incorporation of vinyl groups can alter the physicochemical characteristics of the nanoparticles.

Table 1: Synthesis Parameters for Vinyl-Functionalized Mesoporous Silica (V-MS)

Nanopatrticles
. - Vinyltrimethoxysilane
Sample ID Sodium Silicate (mL)
(VTMS) (mL)

V00-MS 40 0

V05-MS 35 5

V10-MS 30 10

V15-MS 25 15

Data adapted from a study on
vinyl-functionalized
mesoporous silica. Gelation
was observed when the VTMS

content exceeded 20 mL.

Table 2: Textural Properties of Vinyl-Functionalized Mesoporous Silica (V-MS) Nanoparticles

BET Surface Area ] Pore Volume
Sample ID Pore Size (nm)

(m?lg) (cm?lg)
V00-MS 1263 2.5 1.05
V05-MS 1098 2.4 0.98
V10-MS 987 2.3 0.89
V15-MS 883 2.2 0
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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